Cas no 4571-51-1 ((6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione)
(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione Chemical and Physical Properties
Names and Identifiers
-
- 9beta,11beta-epoxy-6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
- (6α,9β,11β,16α)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione
- (6alpha,9beta,11alpha,16alpha)-6-fluoro-17-hydroxy-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
- 4571-51-1
- AKOS030254948
- SCHEMBL11443532
- [2-[(1S,2S,8S,10S,11S,13R,14R,15S,17S)-8-Fluoro-14-hydroxy-2,13,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]-2-oxoethyl] acetate
- EINECS 224-953-9
- DTXSID10963430
- 6-Fluoro-17-hydroxy-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
- NS00048018
- (6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione
-
- Inchi: 1S/C24H29FO6/c1-12-7-15-16-9-18(25)17-8-14(27)5-6-21(17,3)24(16)20(31-24)10-22(15,4)23(12,29)19(28)11-30-13(2)26/h5-6,8,12,15-16,18,20,29H,7,9-11H2,1-4H3/t12-,15+,16+,18+,20+,21+,22+,23+,24-/m1/s1
- InChI Key: ZSDUSKSIXJMQRS-JRNNXUHZSA-N
- SMILES: F[C@@H]1C2=CC(C=C[C@]2(C)[C@]23[C@H](C[C@]4(C)[C@@](C(COC(C)=O)=O)([C@H](C)C[C@H]4[C@@H]2C1)O)O3)=O
Computed Properties
- Exact Mass: 432.19481680g/mol
- Monoisotopic Mass: 432.19481680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 956
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.9
- Topological Polar Surface Area: 93.2Ų
(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A165345-10mg |
(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione |
4571-51-1 | 10mg |
$ 173.00 | 2023-09-09 | ||
| TRC | A165345-50mg |
(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione |
4571-51-1 | 50mg |
$ 654.00 | 2023-09-09 | ||
| TRC | A165345-250mg |
(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione |
4571-51-1 | 250mg |
$ 1912.00 | 2023-09-09 | ||
| A2B Chem LLC | AD24850-10mg |
9beta,11beta-Epoxy-6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate |
4571-51-1 | 10mg |
$276.00 | 2023-12-30 | ||
| A2B Chem LLC | AD24850-50mg |
9beta,11beta-Epoxy-6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate |
4571-51-1 | 50mg |
$709.00 | 2023-12-30 | ||
| A2B Chem LLC | AD24850-250mg |
9beta,11beta-Epoxy-6alpha-fluoro-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate |
4571-51-1 | 250mg |
$1841.00 | 2023-12-30 |
(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on (6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione
Compound CAS No. 4571-51-1: (6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna- -
The compound with CAS No. 4571-5-5- , designated as (6a,9b,
In recent years, the structural elucidation of (6a,9b,
The presence of a fluoro substituent at position 6 and an acetyloxy group at position 2-
Clinical studies published in 2023 have highlighted the role of this compound's stereochemistry in modulating its pharmacokinetic profile. Researchers demonstrated that the specific configuration at positions 6a and 9b enhances metabolic stability compared to racemic mixtures or other stereoisomers. This finding underscores the importance of precise stereochemical control during synthesis to achieve optimal therapeutic outcomes.
Synthesis methodologies for this compound have evolved significantly since its initial discovery. Traditional approaches relied on multi-step processes involving steroid ring modifications and protection/deprotection strategies. Howeverrecent advancements in asymmetric catalysis
A groundbreaking study from the University of Oxford revealed novel applications of this compound in autoimmune disorders. By leveraging its unique combination of anti-inflammatory properties and fluorine-mediated receptor selectivity, researchers developed a targeted delivery system that minimizes systemic side effects while maximizing efficacy at affected tissues.
In preclinical models, the epoxy group at positions 9 and 1-
4571-51-1 ((6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione) Related Products
- 23674-86-4(Difluprednate)
- 1597-82-6(Paramethasone Acetate)
- 33564-31-7(Diflorasone diacetate)
- 52-70-0(6a,9a-Difluoroprednisolone 21-Acetate)
- 2823-42-9(Flumethasone Acetate)
- 29205-06-9(Fluocortolone Pivalate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)